4-methylhept-6-en-3-one
Overview
Description
4-Methylhept-6-en-3-one, also known as 4-methylheptan-3-one, is a monoterpene ketone that is commonly used as a synthetic intermediate in the production of many other organic compounds. It is a colorless liquid with a sweet, aromatic odor and a boiling point of 150°C. It has been used in a variety of applications, including in the synthesis of pharmaceuticals, fragrances, and flavors, as well as in the production of certain polymers and plastics. In recent years, 4-methylhept-6-en-3-one has also been studied for its potential to act as a therapeutic agent in the treatment of various medical conditions.
Scientific Research Applications
4-Methylhept-6-en-3-one has been studied extensively in scientific research for its potential to act as a therapeutic agent in the treatment of various medical conditions. In particular, it has been investigated for its ability to inhibit the growth of cancer cells, reduce inflammation, and act as an anti-fungal agent. Additionally, it has been studied for its potential to act as a neuroprotective agent, and as a potential treatment for neurological disorders such as Alzheimer’s disease, Parkinson’s disease, and multiple sclerosis.
Mechanism of Action
The exact mechanism of action of 4-methylhept-6-en-3-one-6-en-3-one is not yet fully understood. However, studies have suggested that it may act as an antioxidant, inhibiting the production of free radicals and thus preventing cell damage. Additionally, it has been suggested that it may act as an anti-inflammatory agent, by blocking the release of certain inflammatory mediators. Finally, it has been suggested that 4-methylhept-6-en-3-one-6-en-3-one may act as an antifungal agent, by inhibiting the growth of certain fungal species.
Biochemical and Physiological Effects
Studies have suggested that 4-methylhept-6-en-3-one-6-en-3-one may have a variety of biochemical and physiological effects. In particular, it has been suggested that it may act as an antioxidant, inhibiting the production of free radicals and thus preventing cell damage. Additionally, it has been suggested that it may act as an anti-inflammatory agent, by blocking the release of certain inflammatory mediators. Finally, it has been suggested that 4-methylhept-6-en-3-one-6-en-3-one may act as an antifungal agent, by inhibiting the growth of certain fungal species.
Advantages and Limitations for Lab Experiments
4-Methylhept-6-en-3-one is a relatively stable compound, and is thus well-suited for use in laboratory experiments. Its low boiling point of 150°C also makes it relatively easy to evaporate and store. However, it is important to note that 4-methylhept-6-en-3-one-6-en-3-one is a hazardous material, and should be handled with care. Additionally, it is important to note that 4-methylhept-6-en-3-one-6-en-3-one has not been approved for use in humans, and thus any experiments involving the use of this compound should be conducted under strict safety protocols.
Future Directions
Given the potential therapeutic applications of 4-methylhept-6-en-3-one-6-en-3-one, there are a number of potential future directions for further research. These include further investigations into the biochemical and physiological effects of 4-methylhept-6-en-3-one-6-en-3-one, as well as studies into the safety and efficacy of using 4-methylhept-6-en-3-one-6-en-3-one as a therapeutic agent. Additionally, further research into the synthesis of 4-methylhept-6-en-3-one-6-en-3-one and its derivatives could lead to the development of more efficient and cost-effective methods of production. Finally, further research into the potential applications of 4-methylhept-6-en-3-one-6-en-3-one in the production of polymers and plastics could lead to new and innovative products.
Synthesis Methods
4-Methylhept-6-en-3-one can be synthesized through a variety of methods, including the oxidation of 4-methylhept-6-en-3-oneanol, the hydrolysis of 4-methylhept-6-en-3-one-6-en-3-ol, and the reaction of 4-methylhept-6-en-3-one-2-en-1-one with hydrogen peroxide. The most common method of synthesis involves the oxidation of 4-methylhept-6-en-3-oneanol, which is typically carried out in the presence of a strong oxidizing agent, such as potassium permanganate, chromium trioxide, or sodium hypochlorite. The reaction is typically conducted at elevated temperatures, and yields a mixture of 4-methylhept-6-en-3-one-6-en-3-one and other byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methylhept-6-en-3-one can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "2-methyl-1-pentene", "1,5-dibromopentane", "sodium ethoxide", "sodium hydroxide", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium sulfate", "magnesium sulfate", "anhydrous magnesium sulfate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2-methyl-1-pentene is reacted with 1,5-dibromopentane in the presence of sodium ethoxide to form 4-bromo-4-methylheptane.", "Step 2: 4-bromo-4-methylheptane is treated with sodium borohydride in the presence of acetic acid to form 4-methylheptan-4-ol.", "Step 3: 4-methylheptan-4-ol is dehydrated using sulfuric acid to form 4-methylhept-6-en-4-ol.", "Step 4: 4-methylhept-6-en-4-ol is treated with sodium hydroxide to form 4-methylhept-6-en-4-one.", "Step 5: 4-methylhept-6-en-4-one is purified using sodium sulfate, magnesium sulfate, and anhydrous magnesium sulfate to remove any impurities.", "Step 6: The purified 4-methylhept-6-en-4-one is distilled to obtain the final product, 4-methylhept-6-en-3-one." ] } | |
CAS RN |
26118-97-8 |
Product Name |
4-methylhept-6-en-3-one |
Molecular Formula |
C8H14O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
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